Cas no 887408-19-7 (5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid)

5-(4-Methylphenyl)-1,2-oxazole-4-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with a 4-methylphenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. The methylphenyl substituent enhances lipophilicity, which can influence binding affinity in bioactive molecules. Its well-defined chemical properties make it suitable for use in medicinal chemistry, where precise structural modifications are critical. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.

5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid structure

887408-19-7 structure

Product Name:5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid

CAS No:887408-19-7

MF:C₁₁H₉NO₃

MW:203.194062948227

MDL:MFCD07357471

CID:2124550

PubChem ID:22831706

Update Time:2025-10-29

5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-methylphenyl)isoxazole-4-carboxylic acid
- 5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid
- BBL011261
- MFCD07357471
- 5-p-tolylisoxazole-4-carboxylic acid
- SCHEMBL3173623
- DA-01506
- VS-02904
- STK938941
- CS-0281263
- starbld0014594
- NLFMOVWMUZZROZ-UHFFFAOYSA-N
- 887408-19-7
- AKOS005668452
- 5-(p-tolyl)isoxazole-4-carboxylic acid
- EN300-1847565
- MDL： MFCD07357471
- Inchi： 1S/C11H9NO3/c1-7-2-4-8(5-3-7)10-9(11(13)14)6-12-15-10/h2-6H,1H3,(H,13,14)
- InChI Key： NLFMOVWMUZZROZ-UHFFFAOYSA-N
- SMILES： O1C(=C(C(=O)O)C=N1)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 203.058243149Da
Monoisotopic Mass: 203.058243149Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 63.3Å²

5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>

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abcr	AB377032-5 g	5-(4-Methylphenyl)-1,2-oxazole-4-carboxylic acid; .	887408-19-7	5g	€1477.00	2023-06-20
abcr	AB377032-1 g	5-(4-Methylphenyl)-1,2-oxazole-4-carboxylic acid; .	887408-19-7	1g	€457.00	2023-06-20
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